Cas no 6750-11-4 (L-Thymidine)

• Product Name: L-Thymidine
• CAS No: 6750-11-4
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 524778
• Update Time: 2024-02-29

L-Thymidine Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octane-1-carboxaldehyde,6-methylene-2-[(3aS,4S,7aR)-octahydro-4,7a-dimethyl-1,3-dioxo-4-isobenzofuranyl]-,(1R,2S,5R)-
• Bicyclo[3.2.1]octane-1-carboxaldehyde,6-methylene-2-[(3aS,4S,7aR)-octahydro-4,7a-dimethyl-1,3-dioxo-4-isobenzofuranyl]-,(1R,2
• 1,2-Cyclohexanedicarboxylicanhydride, 3-(1-formyl-6-methylenebicyclo[3.2.1]oct-2-yl)-1,3-dimethyl-,stereoisomer (8CI)
• Bicyclo[3.2.1]octane-1-carboxaldehyde,6-methylene-2-(octahydro-4,7a-dimethyl-1,3-dioxo-4-isobenzofuranyl)-, [3aS-[3aa,4a(1S*,2R*,5S*),7aa]]-
• Fujenal
• L-Thymidine
• 1-(2-deoxypentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
• NSC21548
• 1-[4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione
• .beta.-D-Ribofuranoside, thymine-1 2-deoxy-
• 1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• SMR000279619
• Deoxythymidin
• MLS006011930
• MLS006011417
• THYMINE-2'-DEOXYRIBOSIDE

• Inchi： 1S/C10H14N2O5/c1-5-3-12(10(16)11-9(5)15)8-2-6(14)7(4-13)17-8/h3,6-8,13-14H,2,4H2,1H3,(H,11,15,16)
• InChI Key： IQFYYKKMVGJFEH-UHFFFAOYSA-N
• SMILES： O1C(CO)C(CC1N1C(NC(C(C)=C1)=O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• XLogP3: -1.2
• Topological Polar Surface Area: 99.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides